Cas no 1696105-72-2 (2-oxo-3-(2,4,5-trifluorophenyl)propanoic acid)

• Product Name: 2-oxo-3-(2,4,5-trifluorophenyl)propanoic acid
• CAS No: 1696105-72-2
• MF: C₉H₅F₃O₃
• MW: 218.129413366318
• CID: 6087051
• PubChem ID: 69959248
• Update Time: 2025-05-20

2-oxo-3-(2,4,5-trifluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-oxo-3-(2,4,5-trifluorophenyl)propanoic acid
• Benzenepropanoic acid, 2,4,5-trifluoro-α-oxo-
• 1696105-72-2
• EN300-1856411
• MFCD30242055
• SY339635
• SCHEMBL7007857

• Inchi： 1S/C9H5F3O3/c10-5-3-7(12)6(11)1-4(5)2-8(13)9(14)15/h1,3H,2H2,(H,14,15)
• InChI Key： YPLNJKFGXHRTQQ-UHFFFAOYSA-N
• SMILES： C1(CC(=O)C(O)=O)=CC(F)=C(F)C=C1F

Computed Properties

• Exact Mass: 218.01907850g/mol
• Monoisotopic Mass: 218.01907850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.523±0.06 g/cm3(Predicted)
• Boiling Point: 295.0±40.0 °C(Predicted)
• pka: 2.17±0.54(Predicted)

Additional information on 2-oxo-3-(2,4,5-trifluorophenyl)propanoic acid

2-Oxo-3-(2,4,5-Trifluorophenyl)Propanoic Acid: A Comprehensive Overview

2-Oxo-3-(2,4,5-trifluorophenyl)propanoic acid (CAS No. 1696105-72-2) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a trifluorophenyl group with a propanoic acid moiety. The presence of the trifluorophenyl group imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in various chemical syntheses.

The synthesis of 2-oxo-3-(2,4,5-trifluorophenyl)propanoic acid involves a series of carefully controlled reactions. Typically, the starting material is a trifluorobenzene derivative, which undergoes nucleophilic substitution or coupling reactions to introduce the propanoic acid functionality. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of 2-oxo-3-(2,4,5-trifluorophenyl)propanoic acid.

One of the most promising applications of 2-oxo-3-(2,4,5-trifluorophenyl)propanoic acid is in drug discovery. Its structure allows for modulation of biological activities through strategic modifications. For example, researchers have explored its potential as an anti-inflammatory agent by incorporating it into peptide-based drug candidates. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory effects on key inflammatory pathways, making them strong candidates for further preclinical testing.

In the agrochemical sector, 2-oxo-3-(2,4,5-trifluorophenyl)propanoic acid has shown potential as a component in herbicides and fungicides. Its ability to interact with specific enzymes involved in plant metabolism makes it a valuable tool for controlling agricultural pests and diseases. Furthermore, its fluorinated structure enhances its stability under environmental conditions, ensuring prolonged efficacy in field applications.

The material science community has also taken interest in 2-oxo-3-(2,4,5-trifluorophenyl)propanoic acid due to its role in the synthesis of advanced polymers and coatings. By incorporating this compound into polymer backbones, scientists have developed materials with improved mechanical properties and resistance to UV degradation. Recent research highlights its use in creating bio-based polymers that are both biodegradable and recyclable.

From a structural perspective, 2-oxo-3-(2,4,5-trifluorophenyl)propanoic acid exhibits interesting electronic properties that make it suitable for use in organic electronics. Its conjugated system allows for efficient charge transport, which is critical in applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Emerging studies suggest that derivatives of this compound could significantly enhance the performance of these devices by improving their energy conversion efficiency.

In conclusion, 2-Oxo-3-(2,4,5-Trifluorophenyl)Propanoic Acid (CAS No. 1696105-72-2) is a versatile compound with diverse applications across multiple industries. Its unique structure and functional groups make it an invaluable tool for researchers and developers alike. As ongoing research continues to uncover new potential uses for this compound, its significance in modern chemistry is expected to grow even further.